Cas no 866009-68-9 (2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile)

• Product Name: 2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile
• CAS No: 866009-68-9
• MF: C₁₄H₁₆N₄O₂
• MW: 272.302442550659
• MDL: MFCD05670279
• CID: 5225112
• Update Time: 2025-07-20

2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile
• 3H-1,3,4-Benzotriazepine-3-acetonitrile, 4-(1,1-dimethylethyl)-1,2,4,5-tetrahydro-2,5-dioxo-

• MDL： MFCD05670279
• Inchi： 1S/C14H16N4O2/c1-14(2,3)18-12(19)10-6-4-5-7-11(10)16-13(20)17(18)9-8-15/h4-7H,9H2,1-3H3,(H,16,20)
• InChI Key： GEVLAWFDSHYYGV-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(C(C)(C)C)N(CC#N)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile

Comprehensive Overview of 2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile (CAS No. 866009-68-9)

The compound 2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile (CAS No. 866009-68-9) is a specialized organic molecule with a unique heterocyclic structure. Its benzotriazepine core, combined with a tert-butyl group and a cyanoethyl side chain, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a bioactive intermediate or building block in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent trends in scientific literature highlight the growing demand for nitrile-containing compounds like 2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile. Researchers are increasingly focusing on its synthetic versatility, as the cyano group can be further modified into carboxylic acids, amides, or other functional groups. This adaptability aligns with the broader industry shift toward fragment-based drug design and click chemistry, where modularity and rapid derivatization are key.

From a structural-activity relationship (SAR) perspective, the 1,3,4-benzotriazepine scaffold in this compound is notable for its conformational rigidity, which may enhance binding affinity to biological targets. Computational studies suggest potential interactions with GABA receptors or kinase enzymes, though empirical validation is ongoing. These properties have sparked discussions in online forums about its applicability in neurodegenerative disease research and cancer therapeutics, topics frequently searched in academic databases.

Environmental and green chemistry considerations are also relevant for CAS No. 866009-68-9. Modern synthetic routes emphasize atom economy and catalytic processes to minimize waste, reflecting the pharmaceutical industry’s commitment to sustainability. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for quality control, ensuring the compound’s purity for research applications.

In summary, 2-(4-tert-butyl-2,5-dioxo-2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepin-3-yl)acetonitrile represents a compelling case study in medicinal chemistry innovation. Its multifaceted reactivity and potential biological relevance position it as a valuable tool for addressing contemporary challenges in drug development and molecular design.